Cas no 2021-58-1 (2-Amino-3-(thiophen-2-yl)propanoic acid)

• Product Name: 2-Amino-3-(thiophen-2-yl)propanoic acid
• CAS No: 2021-58-1
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD00005459
• CID: 271066
• PubChem ID: 24857270
• Update Time: 2025-06-13

2-Amino-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(thiophen-2-yl)propanoic acid
• 2-Thiophenepropanoicacid, a-amino-
• 3-(2-Thienyl)-DL-alanine
• BETA-(2-THIENYL)-DL-ALANINE
• H-DL-Thi-OH
• H-β-(2-Thienyl)-DL-Ala-OH
• ß-(2-Thienyl)-DL-alanine
• β-(2-Thienyl)-DL-alanine
• (rac)-2-amino-3-thiophen-2-yl-propionic acid
• 2-amino-3-(thien-2-yl)propanoic acid
• 2-THIENYL-DL-ALANINE
• 3-(thien-2-yl)-alanine
• B-2-DL-THIENYLALANINE
• B-2-THIENYL-DL-ALANINE
• D,L-ALA-[3-(2-THIENYL)]
• H-3-DL-ALA(2-THIENYL)-OH
• H-b-(2-Thienyl)-DL-Ala-OH
• H-DL-ALA(2-THIENYL)-OH
• 3-L-Ala(2-thienyl)-OH
• X 151
• SY035318
• 2-amino-3-thiophen-2-yl-propionic acid
• .beta.-2-Thieny-dl-alanine
• 139-86-6
• 2-amino-3-thiophen-2-ylpropanoic acid
• DL-3-(2-THIENYL)ALANINE
• 3-(2-Thienyl)-DL-alanine, >=98%
• 2-Thiophenepropanoic acid, .alpha.-amino-, (.+/-.)-
• 3-(2-thienyl)-d,l -alanine
• Q4897173
• 2-Thiophenealanine
• 2021-58-1
• AM83778
• beta-thienyl-D,L-alanine
• 3-(2-Thienyl)dL-alanine
• NSC-754
• 2-Thiophenepropionic acid, .alpha.-amino-
• A50245
• MFCD00005459
• 2-Amino-3-(thiophen-2-yl)propanoicacid
• EINECS 217-967-1
• MFCD00077166
• NSC754
• AKOS000180445
• b-(2-Thienyl)-D-alanine
• dl-2-.beta.-Thienyl-.alpha.-alanine
• DTXSID10862813
• NSC 754
• beta-2-thienylalanine
• 2-amino-3-(2-thienyl)propanoic acid
• 2-Thiophenepropanoic acid, .alpha.-amino-
• 2-Amino-3-(2-thienyl)propionic acid
• UNII-6ZK0RDK1XB
• SCHEMBL43293
• 2-Thiophenepropionic acid, .alpha.-amino-, (.+.)-
• 2-THIOPHENEPROPANOIC ACID, .ALPHA.-AMINO-, (+/-)-
• EINECS 205-378-2
• 2-Thienylalanine
• EN300-95840
• F0918-0381
• 2-Thiophenepropanoic acid, .alpha.-amino-, (.+.)-
• 2-Thiophenepropionic acid, alpha-amino-
• H-beta-(2-Thienyl)-D-Ala-OH
• FT-0625512
• BCP11711
• T-3500
• AS-12162
• FT-0640833
• 3-Fluoro-4-methoxyphenethylAlcohol
• CS-0201638
• 6ZK0RDK1XB
• 4-ETHYL-2-OCTENOICACID
• .beta.-2-Thienylalanine
• alpha-Amino-2-thiophenepropanoic acid
• HY-W141842
• FT-0600742
• AKOS016843095
• 3-(2-Thienyl)alanine
• A920255
• MFCD00064335
• 3-(2-Thienyl)-DL-alanine, purum, >=98.0% (NT)
• H--(2-Thienyl)-DL-Ala-OH
• LS-153166
• 3-(2-Thienyl)alanine #
• 3-(2-thienyl)-D,L-alanine
• Thienylalanine
• SY035273
• H-Beta-(2-Thienyl)-Dl-Ala-Oh
• 2-Thiophenepropanoic acid, alpha-amino-
• beta-2-Thienyl-DL-alanine
• .BETA.-2-THIENYL-DL-ALANINE
• beta-2-dl-Thienylalanine
• 2-Thiophenepropanoic acid, alpha-amino-, (+/-)-
• 22574-47-6
• ALBB-023583
• DB-045130
• DB-054199
• NS00041625

• MDL： MFCD00005459
• Inchi： 1S/C7H9NO2S/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3,6H,4,8H2,(H,9,10)
• InChI Key： WTOFYLAWDLQMBZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C(=O)O)N
• BRN： 82874

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 275-277 °C (dec.) (lit.)
• PSA: 91.56000
• LogP: 1.40280
• Solubility: Not determined

2-Amino-3-(thiophen-2-yl)propanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(thiophen-2-yl)propanoic acid

Research Brief on 2-Amino-3-(thiophen-2-yl)propanoic acid (CAS: 2021-58-1): Recent Advances and Applications in Chemical Biology and Medicine

2-Amino-3-(thiophen-2-yl)propanoic acid (CAS: 2021-58-1), a thiophene-containing amino acid derivative, has recently gained significant attention in chemical biology and medicinal chemistry research. This compound serves as a versatile building block for the synthesis of bioactive molecules and has shown promising pharmacological properties. Recent studies have explored its potential as a precursor for novel drug candidates targeting neurological disorders, metabolic diseases, and inflammatory conditions.

Structural analysis reveals that the thiophene moiety in 2-Amino-3-(thiophen-2-yl)propanoic acid contributes to enhanced binding affinity with various biological targets, particularly those involving sulfur-π interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a scaffold for developing selective kinase inhibitors, showing improved pharmacokinetic properties compared to traditional phenylalanine derivatives.

In neuropharmacology research, this compound has been investigated for its potential in modulating neurotransmitter systems. The thiophene ring appears to confer unique interactions with GABA receptors and glutamate transporters, as evidenced by recent electrophysiological studies. These findings suggest possible applications in developing treatments for epilepsy and neurodegenerative diseases.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of 2-Amino-3-(thiophen-2-yl)propanoic acid and its derivatives. A 2022 publication in Organic Letters described an improved asymmetric synthesis route with excellent enantioselectivity (>99% ee), addressing previous challenges in obtaining optically pure forms of this compound.

The compound's metabolic stability and tissue distribution profile have been characterized in recent preclinical studies. Interestingly, the thiophene modification appears to enhance blood-brain barrier penetration compared to similar aromatic amino acids, making it particularly valuable for CNS-targeted drug development. Ongoing research is exploring its potential as a PET tracer for imaging applications.

Recent structure-activity relationship (SAR) studies have identified several promising derivatives of 2-Amino-3-(thiophen-2-yl)propanoic acid with improved target specificity. Particularly noteworthy are modifications at the amino and carboxyl groups that have yielded compounds with nanomolar affinity for specific protein targets while maintaining favorable toxicity profiles.

In conclusion, 2-Amino-3-(thiophen-2-yl)propanoic acid (CAS: 2021-58-1) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities position it as an important scaffold for future therapeutic development. Continued research is expected to further elucidate its potential and expand its applications in precision medicine.